Cas no 1309476-19-4 (Benzene, 1-(1,1-difluoroethyl)-3-iodo-)

• Product Name: Benzene, 1-(1,1-difluoroethyl)-3-iodo-
• CAS No: 1309476-19-4
• MF: C₈H₇F₂I
• MW: 268.042461633682
• CID: 4582710
• Update Time: 2025-10-29

Benzene, 1-(1,1-difluoroethyl)-3-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-difluoroethyl)-3-iodo- Benzene
• 1-Iodo-3-(1,1-difluoroethyl)benzene
• Benzene, 1-(1,1-difluoroethyl)-3-iodo-

• Inchi： 1S/C8H7F2I/c1-8(9,10)6-3-2-4-7(11)5-6/h2-5H,1H3
• InChI Key： HSIYTLFXHGREAX-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)C)=CC=CC(I)=C1

Additional information on Benzene, 1-(1,1-difluoroethyl)-3-iodo-

Introduction to 1-(1,1-Difluoroethyl)-3-iodobenzene (CAS No. 1309476-19-4)

1-(1,1-Difluoroethyl)-3-iodobenzene (CAS No. 1309476-19-4) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and medicinal chemistry. This compound, also known as Benzene, 1-(1,1-difluoroethyl)-3-iodo-, is characterized by its unique structure, which includes a difluoroethyl group and an iodine atom attached to a benzene ring. These functional groups endow the molecule with a range of interesting properties that make it valuable for various applications.

The difluoroethyl group in 1-(1,1-Difluoroethyl)-3-iodobenzene is particularly noteworthy due to its ability to modulate the electronic and steric properties of the molecule. Fluorine atoms are known for their strong electronegativity, which can influence the reactivity and stability of the compound. The presence of the iodine atom further enhances the molecule's reactivity by providing a versatile leaving group that can be readily replaced in various chemical reactions.

Recent research has highlighted the potential of Benzene, 1-(1,1-difluoroethyl)-3-iodo- in the development of novel pharmaceuticals. For instance, studies have shown that this compound can serve as an intermediate in the synthesis of drugs targeting specific biological pathways. One such application is in the development of inhibitors for enzymes involved in cancer progression. The unique combination of fluorine and iodine substituents allows for fine-tuning of the pharmacological properties of these inhibitors, potentially leading to more effective and selective therapeutic agents.

In addition to its use in drug discovery, Benzene, 1-(1,1-difluoroethyl)-3-iodo- has been explored for its potential in materials science. The difluoroethyl group can improve the thermal stability and mechanical properties of polymers when incorporated into their structure. This makes Benzene, 1-(1,1-difluoroethyl)-3-iodo- a valuable building block for creating advanced materials with enhanced performance characteristics.

The synthesis of Benzene, 1-(1,1-difluoroethyl)-3-iodo- typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the arylation of a difluoroacetyl derivative followed by iodination. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making Benzene, 1-(1,1-difluoroethyl)-3-iodo- more accessible for large-scale production.

From a safety perspective, it is important to handle Benzene, 1-(1,1-difluoroethyl)-3-iodo- with appropriate precautions due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used during handling, and storage conditions should be carefully controlled to prevent degradation or unwanted reactions.

In conclusion, Benzene, 1-(1,1-difluoroethyl)-3-iodo- (CAS No. 1309476-19-4) is a multifaceted compound with a wide range of applications in chemical synthesis and medicinal chemistry. Its unique structural features make it an attractive candidate for developing novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.